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how to handle bromobutylmagnesium safely

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bromobutylmagnesium

CAS No.: 693-03-8

Cat. No.: S663315

Bromobutylmagnesium Hazard Overview

The table below summarizes the key identified hazards of bromobutylmagnesium based on the search

results [1] [2].

Hazard Aspect Details and Classifications

GHS Hazard H225 (Flammable), H260 (Water-reactive), H302 (Harmful if swallowed), H314

Statements (Causes severe skin burns and eye damage), H335 (May cause respiratory
irritation), H371 (May cause organ damage), H372 (May cause organ damage
through prolonged or repeated exposure) [1].

Physical & Highly flammable (Flash point: -18°C) and highly reactive, especially with water
Chemical and air [1] [2].
Hazards

Health Hazards  Causes severe skin and eye damage. Suspected of causing organ toxicity [1]. Rated
"Very High" for eye irritation [2].

Safety Handling and Storage Protocols

The following handling and storage guidelines are synthesized from the general safety information available.
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Storage Conditions

¢ Inert Atmosphere: Must be stored under an inert gas, such as nitrogen or argon, to prevent reaction
with air and moisture [1].

e Solution Form: It is typically supplied and stored as a solution in dry solvents like Tetrahydrofuran
(THF) or Diethyl Ether (DEE) [1].

Key Handling Procedures

e Use in Inert Atmosphere: All handling must be performed in an inert atmosphere, using a glove box
or Schlenk line techniques.

¢ Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, face
shield, chemical-resistant gloves (e.g., nitrile or neoprene), and a lab coat or apron.

¢ Prevent Contact with Water: Strictly avoid contact with water, steam, or humidity, as violent

reactions can occur.
e Control Ignition Sources: Use in a well-ventilated area away from sparks, open flames, and heat

sources due to extreme flammability.

Emergency and First Aid Measures

The following diagram outlines the logical relationships and key actions for responding to exposure to

bromobutylmagnesium, based on the hazard statements [1].
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Key emergency response workflow for bromobutylmagnesium exposure.

¢ General Advice: Immediately call for medical attention. Have the safety data sheet (SDS) ready for
medical personnel [1].

¢ Specific First Aid: The measures outlined in the diagram are based on the precautionary statements
(P-code) associated with the hazards of this compound [1].

Limitations and Further Guidance

It is important to note that the search results do not contain detailed experimental protocols for specific

reactions. The information provided is foundational for risk assessment.
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For comprehensive, protocol-specific safety information, I recommend these steps:

e Consult the SDS: Obtain and thoroughly review the full Safety Data Sheet (SDS) from your chemical
supplier before starting any work.

e Perform a Literature Search: Look for specific experimental procedures in scientific journals and
trusted organic chemistry resources that describe the use of Grignard reagents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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